Cas no 1609409-06-4 (2-(2,3-Dimethylphenoxy)ethylethylamine Hydrochloride)

2-(2,3-Dimethylphenoxy)ethylethylamine Hydrochloride is a synthetic organic compound featuring a phenoxyethylamine backbone substituted with dimethyl groups at the 2 and 3 positions of the aromatic ring, and an ethylamine side chain terminated as a hydrochloride salt. This structure confers stability and enhanced solubility in aqueous media, making it suitable for pharmaceutical and biochemical research applications. The dimethylphenoxy moiety may influence receptor-binding affinity, while the hydrochloride form ensures consistent purity and handling. Its well-defined chemical properties support its use in controlled synthesis and mechanistic studies, particularly in neuropharmacology or as an intermediate in specialty chemical development.
2-(2,3-Dimethylphenoxy)ethylethylamine Hydrochloride structure
1609409-06-4 structure
Product name:2-(2,3-Dimethylphenoxy)ethylethylamine Hydrochloride
CAS No:1609409-06-4
MF:C12H20ClNO
MW:229.746302604675
MDL:MFCD13186635
CID:4608853

2-(2,3-Dimethylphenoxy)ethylethylamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

    • [2-(2,3-Dimethylphenoxy)ethyl]ethylamine hydrochloride
    • 2-(2,3-Dimethylphenoxy)-N-ethylethanamine hydrochloride
    • 2-(2,3-dimethylphenoxy)-N-ethylethanamine;hydrochloride
    • 2-(2,3-Dimethylphenoxy)ethylethylamine Hydrochloride
    • MDL: MFCD13186635
    • Inchi: 1S/C12H19NO.ClH/c1-4-13-8-9-14-12-7-5-6-10(2)11(12)3;/h5-7,13H,4,8-9H2,1-3H3;1H
    • InChI Key: MNPLMDZUBJAPHG-UHFFFAOYSA-N
    • SMILES: Cl.O(C1C=CC=C(C)C=1C)CCNCC

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 149
  • Topological Polar Surface Area: 21.3

2-(2,3-Dimethylphenoxy)ethylethylamine Hydrochloride Security Information

2-(2,3-Dimethylphenoxy)ethylethylamine Hydrochloride Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
TRC
B416593-100mg
[2-(2,3-Dimethylphenoxy)ethyl]ethylamine Hydrochloride
1609409-06-4
100mg
$ 65.00 2022-06-07
TRC
B416593-50mg
[2-(2,3-Dimethylphenoxy)ethyl]ethylamine Hydrochloride
1609409-06-4
50mg
$ 50.00 2022-06-07
abcr
AB222098-5 g
[2-(2,3-Dimethylphenoxy)ethyl]ethylamine hydrochloride; 95%
1609409-06-4
5 g
€381.90 2023-07-20
eNovation Chemicals LLC
Y1247025-5g
[2-(2,3-dimethylphenoxy)ethyl]ethylamine hydrochloride
1609409-06-4 95%
5g
$315 2024-06-06
A2B Chem LLC
AI91528-5g
2-(2,3-Dimethylphenoxy)-N-ethylethanamine hydrochloride
1609409-06-4 95%
5g
$212.00 2024-04-20
A2B Chem LLC
AI91528-1g
2-(2,3-Dimethylphenoxy)-N-ethylethanamine hydrochloride
1609409-06-4 95%
1g
$61.00 2024-04-20
eNovation Chemicals LLC
Y1247025-1g
[2-(2,3-dimethylphenoxy)ethyl]ethylamine hydrochloride
1609409-06-4 95%
1g
$125 2025-02-20
abcr
AB222098-1g
[2-(2,3-Dimethylphenoxy)ethyl]ethylamine hydrochloride, 95%; .
1609409-06-4 95%
1g
€137.20 2025-02-16
Ambeed
A859878-5g
2-(2,3-Dimethylphenoxy)-N-ethylethanamine hydrochloride
1609409-06-4 97%
5g
$188.0 2024-04-23
eNovation Chemicals LLC
Y1247025-5g
[2-(2,3-dimethylphenoxy)ethyl]ethylamine hydrochloride
1609409-06-4 95%
5g
$315 2025-03-01

Additional information on 2-(2,3-Dimethylphenoxy)ethylethylamine Hydrochloride

Comprehensive Overview of 2-(2,3-Dimethylphenoxy)ethylethylamine Hydrochloride (CAS No. 1609409-06-4)

2-(2,3-Dimethylphenoxy)ethylethylamine Hydrochloride (CAS No. 1609409-06-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its systematic name, belongs to the class of phenoxyethylamine derivatives, which are known for their potential applications in medicinal chemistry. The hydrochloride salt form enhances its solubility and stability, making it a preferred choice for laboratory and industrial use. Researchers are particularly interested in its structural properties, which include a dimethylphenoxy moiety and an ethylamine group, contributing to its unique reactivity and functionality.

In recent years, the demand for 2-(2,3-Dimethylphenoxy)ethylethylamine Hydrochloride has increased due to its potential role in the development of novel therapeutic agents. The compound's CAS No. 1609409-06-4 is frequently searched in academic databases and chemical catalogs, reflecting its growing relevance. One of the key trends in this field is the exploration of phenoxyethylamine derivatives for their bioactivity, particularly in targeting specific receptors in the central nervous system. This aligns with the broader interest in neuroactive compounds and their applications in treating neurological disorders, a topic that has gained traction in both scientific and public domains.

The synthesis of 2-(2,3-Dimethylphenoxy)ethylethylamine Hydrochloride involves a series of well-documented chemical reactions, including etherification and amine hydrochlorination. These processes are critical for ensuring the compound's purity and efficacy. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed to characterize the compound, ensuring it meets the stringent standards required for research and development. The compound's molecular formula and structural features are often discussed in peer-reviewed journals, highlighting its importance in modern chemistry.

Another area of interest is the compound's potential as a building block for more complex molecules. Its phenoxyethylamine backbone serves as a versatile scaffold for designing drugs with enhanced selectivity and potency. This has led to increased inquiries about its synthetic pathways and derivatization methods, particularly among chemists working in drug discovery. The compound's CAS No. 1609409-06-4 is often associated with searches for custom synthesis services, as researchers seek tailored solutions for their projects.

From an industrial perspective, 2-(2,3-Dimethylphenoxy)ethylethylamine Hydrochloride is valued for its consistency and reliability. Manufacturers emphasize its high purity and batch-to-batch reproducibility, which are essential for large-scale applications. The compound is also subject to rigorous quality control measures, ensuring it complies with international standards such as GMP and ISO certifications. These factors contribute to its reputation as a trusted reagent in both academic and commercial settings.

Environmental and safety considerations are also paramount when working with 2-(2,3-Dimethylphenoxy)ethylethylamine Hydrochloride. While the compound is not classified as hazardous under standard regulations, proper handling and storage are recommended to maintain its integrity. This aligns with the broader industry focus on sustainable chemistry and green synthesis, topics that resonate with today's environmentally conscious researchers.

In conclusion, 2-(2,3-Dimethylphenoxy)ethylethylamine Hydrochloride (CAS No. 1609409-06-4) represents a fascinating area of study with wide-ranging implications. Its unique chemical structure, combined with its potential applications in drug development, makes it a subject of ongoing research. As the scientific community continues to explore its properties, the compound is likely to remain a key player in the advancement of medicinal chemistry and pharmaceutical innovation.

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(CAS:1609409-06-4)2-(2,3-Dimethylphenoxy)ethylethylamine Hydrochloride
A1137303
Purity:99%
Quantity:5g
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